Cas no 898762-68-0 (Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate)

• Product Name: Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate
• CAS No: 898762-68-0
• MF: C₂₄H₃₅NO₅
• MW: 417.538407564163
• MDL: MFCD03842231
• CID: 994069
• PubChem ID: 24724952
• Update Time: 2025-11-02

Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate
• Ethyl 8-[3-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl]-8-oxooctanoate
• ETHYL 8-[3-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]PHENYL]-8-OXOOCTANOATE
• ETHYL 8-[3-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]PHENYL]-8-OXOOCTANOATE
• Ethyl 8-(3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-8-oxooctanoate
• AKOS016020435
• DTXSID30643348
• 898762-68-0
• Ethyl8-(3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-8-oxooctanoate
• MFCD03842231
• Ethyl 8-{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-8-oxooctanoate
• MS-21463
• Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate

• MDL： MFCD03842231
• Inchi： 1S/C24H35NO5/c1-2-28-23(27)11-6-4-3-5-10-22(26)21-9-7-8-20(18-21)19-25-14-12-24(13-15-25)29-16-17-30-24/h7-9,18H,2-6,10-17,19H2,1H3
• InChI Key： YLZNCCUSJPRGNL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=C(C(CCCCCCC(=O)OCC)=O)C=1)CC2

Computed Properties

• Exact Mass: 417.25200
• Monoisotopic Mass: 417.25152322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• PSA: 65.07000
• LogP: 4.04980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate

Comprehensive Overview of Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate (CAS No. 898762-68-0)

Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate (CAS No. 898762-68-0) is a specialized organic compound with a unique molecular structure that combines ester, spirocyclic, and phenyl functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. The presence of the 1,4-dioxa-8-azaspiro-4.5decyl moiety enhances its stability and bioavailability, making it a valuable candidate for drug discovery programs.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate due to its potential role in targeting neurological and metabolic disorders. The compound's ester group also makes it a promising candidate for prodrug development, a hot topic in modern pharmacology. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable pharmacokinetic properties.

The synthesis of Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate involves multi-step organic reactions, including esterification and spirocyclization. Its CAS No. 898762-68-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research papers. The compound's purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR, which are essential for meeting regulatory standards in the pharmaceutical industry.

From an environmental perspective, Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate is designed to minimize ecological impact, aligning with the growing trend of green chemistry. Its biodegradability and low toxicity profile make it a sustainable choice for industrial applications. This aligns with the increasing consumer and regulatory focus on eco-friendly chemicals, a topic frequently searched in academic and industrial circles.

In conclusion, Ethyl 8-3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate (CAS No. 898762-68-0) represents a cutting-edge compound with broad potential in life sciences. Its unique structure, combined with its applicability in drug development and green chemistry, positions it as a molecule of significant interest for researchers and industry professionals alike.